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Compound of Interest

Compound Name: N-lactoyl-phenylalanine

Cat. No.: B6596714

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for the handling of N-lactoyl-phenylalanine, including
personal protective equipment (PPE) guidelines, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling N-lactoyl-phenylalanine to
ensure the appropriate level of protection. The following table summarizes the recommended
PPE.[1][2][3]
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PPE Category Item Specifications & Remarks

Must be equipped with side-
shields to protect against
splashes.[4] For handling
Eye Protection Safety Goggles highly reactive or hot
chemicals, a face shield worn

over goggles is recommended.

[5]

Disposable nitrile gloves are
the minimum requirement for
incidental contact.[1] For
i ) prolonged contact or when

Hand Protection Protective Gloves ) ) )
handling solutions, consider
double-gloving or using more
robust gloves. Always wash

hands after removing gloves.

Alab coat is essential to
protect personal clothing from
contamination.[2][4] For larger
quantities or increased splash
risk, a full-sleeved apron or
Body Protection Impervious Clothing chemical-resistant suit may be
necessary.[6] Clothing worn in
the lab should cover the entire
leg; avoid synthetic fibers
when working with flammable

substances.[5]

A respirator may be required if
there is a risk of inhaling dust
or aerosols, especially in
) ) ) ) poorly ventilated areas.[4] The
Respiratory Protection Suitable Respirator ] )
need for respiratory protection
should be determined by a

workplace hazard assessment.

[3]
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Operational Plan: Handling and Storage

Handling:

e Avoid contact with eyes, skin, and clothing.[3][7]

e Minimize dust and aerosol formation.[4]

» Use in a well-ventilated area, preferably within a chemical fume hood.[4]

e Wash hands thoroughly after handling.[7]

Storage:

e Store in a cool, dry, well-ventilated area.[3]

o Keep the container tightly closed when not in use.[3]

 Recommended storage temperature is between 2-8°C or at -20°C for long-term stability.[7]

Experimental Protocol: Preparation of a Stock
Solution

N-lactoyl-phenylalanine is a solid that can be dissolved in various organic solvents or
aqueous buffers for experimental use.[7] The following is a general protocol for preparing a
stock solution.

Materials:

N-lactoyl-phenylalanine (solid)

Solvent of choice (e.g., DMSO, ethanol, PBS)

Inert gas (e.g., nitrogen or argon)

Appropriate glassware (e.g., vial, beaker)

Pipettes and tips

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pim-resources.coleparmer.com/sds/01609.pdf
https://cdn.caymanchem.com/cdn/insert/37304.pdf
https://file.glpbio.com/quotepdf/sds.php?token=12TMWLQjDVszYyUB9y3UoBKQ4F-8p9NBktj0F9JaRNbtyi7hx2Fgo55skJLjMky1OXsiAy0IU6buNUsJPXLSevmCEjtcnenZIQeZYOqJe7Tjmwi18zRwAEOcbu-bhBDZwRGVnwzidXh03
https://file.glpbio.com/quotepdf/sds.php?token=12TMWLQjDVszYyUB9y3UoBKQ4F-8p9NBktj0F9JaRNbtyi7hx2Fgo55skJLjMky1OXsiAy0IU6buNUsJPXLSevmCEjtcnenZIQeZYOqJe7Tjmwi18zRwAEOcbu-bhBDZwRGVnwzidXh03
https://cdn.caymanchem.com/cdn/insert/37304.pdf
https://pim-resources.coleparmer.com/sds/01609.pdf
https://pim-resources.coleparmer.com/sds/01609.pdf
https://cdn.caymanchem.com/cdn/insert/37304.pdf
https://www.benchchem.com/product/b6596714?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/37304.pdf
https://www.benchchem.com/product/b6596714?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6596714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Vortex mixer or sonicator
Procedure:
» Weigh the desired amount of N-lactoyl-phenylalanine solid in a suitable container.

o Add the desired volume of the solvent of choice. N-lactoyl-phenylalanine is soluble in
ethanol (~20 mg/ml), DMSO (~14 mg/ml), dimethyl formamide (~25 mg/ml), and PBS (pH
7.2) (~0.30 mg/ml).[7]

o Purge the container with an inert gas to prevent degradation.[7]
o Cap the container tightly and vortex or sonicate until the solid is completely dissolved.

» For biological experiments, further dilutions into aqueous buffers or isotonic saline should be
made.[7]

« Itis not recommended to store aqueous solutions for more than one day.[7]
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Experimental Workflow: N-lactoyl-phenylalanine Stock Solution Preparation

Preparation

Weigh N-lactoyl-phenylalanine

Add Solvent

Dissalution

Purge with Inert Gas

Vortex/Sonicate to Dissolve

Final Steps

Dilute for Experiments

Store Appropriately

Click to download full resolution via product page

Workflow for preparing N-lactoyl-phenylalanine stock solution.
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Disposal Plan

Spill Cleanup:

In case of a spill, wear appropriate PPE, including a self-contained breathing apparatus if
necessary, and avoid dust formation.[6]

Absorb liquid spills with a non-combustible material like diatomite or universal binders.[4]

For solid spills, carefully sweep or scoop up the material to avoid creating dust.

Decontaminate the spill area and equipment by scrubbing with alcohol.[4]

Collect all contaminated materials in a sealed container for proper disposal.
Waste Disposal:

» Dispose of N-lactoyl-phenylalanine and any contaminated materials in accordance with all
applicable country, federal, state, and local regulations.[4]

» This substance is not classified as hazardous for transport.[4]

Biological Sighaling Context

N-lactoyl-phenylalanine is an exercise-inducible metabolite that has been shown to suppress
appetite and impact metabolic signaling.[8][9][10] It is synthesized from lactate and
phenylalanine by the enzyme CNDP2.[7][11] Studies have shown that it can disrupt the insulin
signaling pathway by reducing the phosphorylation of key proteins like Akt and mTOR.[8]
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Simplified N-lactoyl-phenylalanine Signaling Cascade
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Biosynthesis and primary effects of N-lactoyl-phenylalanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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